2-Methoxy-5-{[(2-methylpropyl)amino]methyl}phenol hydrochloride

• IUPAC Name: 2-methoxy-5-[(2-methylpropylamino)methyl]phenol;hydrochloride
• InChI: InChI=1S/C12H19NO2.ClH/c1-9(2)7-13-8-10-4-5-12(15-3)11(14)6-10;/h4-6,9,13-14H,7-8H2,1-3H3;1H
• InChI Key: LIFSCQBSYPXPQD-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNCC1=CC(=C(C=C1)OC)O.Cl
• Molecular Formula: C12H20ClNO2
• Molecular Weight: 245.74 g/mol
• CAS RN: 1240568-44-8

Description

Molecular Structure Analysis

The molecular formula of “2-Methoxy-5-{[(2-methylpropyl)amino]methyl}phenol hydrochloride” is C12H20ClNO2. The molecular weight is 245.75.

Scientific Research Applications

Pharmacological Properties of Phenolic Compounds

• Phenolic compounds, such as Thymol and Chlorogenic Acid (CGA), have been extensively studied for their pharmacological properties. Thymol, known as 2-isopropyl-5-methylphenol, has been shown to possess various pharmacological properties including antioxidant, anti-inflammatory, analgesic, antispasmodic, antibacterial, antifungal, antiseptic, and antitumor activities (Meeran et al., 2017). Similarly, CGA has demonstrated a wide array of therapeutic roles such as antioxidant activity, anti-inflammatory, antipyretic, neuroprotective, anti-obesity, antiviral, anti-microbial, anti-hypertension, and a central nervous system (CNS) stimulator (Naveed et al., 2018).

Antimicrobial and Anti-biofilm Properties

• Phenolic compounds like Carvacrol and Thymol exhibit significant antimicrobial and anti-biofilm activities against a wide range of Gram-positive and Gram-negative bacteria, fungi, and human pathogens. These compounds can be used for preventing biofilm-associated infections and are considered promising bioactive compounds against these pathogens (Marchese et al., 2018).

Environmental Behavior and Transformation

• The behavior of phenolic compounds in the environment, including their transformation and degradation, has been a subject of extensive research. For instance, the behavior of phenoxy acids in water, their levels in aquatic ecosystems, and their transformations have been studied to understand their environmental impact and degradation mechanisms (Muszyński et al., 2019).

Therapeutic and Industrial Applications

• Phenolic compounds like Syringic acid (SA) have shown a wide range of therapeutic applications in the prevention of diabetes, cardiovascular diseases, cancer, and cerebral ischemia. They possess antioxidant, antimicrobial, anti-inflammatory, neuro and hepatoprotective activities, and have industrial applications in bioremediation, photocatalytic ozonation, and laccase-based catalysis (Srinivasulu et al., 2018).